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An In-depth Examination of Commercially Available Glycine Amide Building Blocks and the
Broader Context of N-Methoxyamide Derivatives in Drug Discovery

For researchers, scientists, and drug development professionals, the precise selection of
chemical building blocks is a critical determinant of experimental success. This guide provides
a comprehensive technical overview of commercially available glycine amide hydrochlorides,
clarifies potential ambiguities in nomenclature, and explores the broader class of N-
methoxyamide derivatives. By synthesizing technical data with practical insights, this document
aims to empower researchers to make informed decisions in sourcing and utilizing these
versatile compounds.

Decoding the Nomenclature: Glycine N-
methoxyamide vs. Glycine-N-methylamide and
Glycine Amide

A search for "Glycine N-methoxyamide hydrochloride" does not yield a readily available
commercial compound under this specific name. It is likely that this name is either a novel,
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unpublished compound or a misnomer for structurally similar and commercially available
reagents. The most plausible interpretations, based on common chemical nomenclature and
supplier catalogs, are Glycine-N-methylamide hydrochloride and Glycine amide hydrochloride.
This guide will focus on these two compounds, providing detailed information on their sourcing,
properties, and applications.

Furthermore, the term "N-methoxyamide" refers to a broader functional group that has gained
significance in medicinal chemistry. A dedicated section will explore the synthesis and
application of aryl N-methoxyamide derivatives as a class of compounds, providing a valuable
contextual understanding for researchers in drug discovery.

Glycine-N-methylamide Hydrochloride: A Key
Intermediate

Glycine-N-methylamide hydrochloride (CAS 49755-94-4) is a versatile intermediate used in
various research and development applications, from pharmaceutical development to
biochemical research.[1]

Supplier and Pricing Information

The availability and pricing of Glycine-N-methylamide hydrochloride can vary between
suppliers and are dependent on the quantity and purity required. Researchers are advised to
request quotes from multiple suppliers to ensure competitive pricing.

Catalog
Supplier Number Purity Quantity Price (USD)
(Example)
Thermo Scientific Contact for
_ o AAH6536706 97% 59 o
(Fisher Scientific) pricing

Contact for
Chem-Impex - - - o
pricing

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to visit the supplier's website for the most current information.
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Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Glycine-N-methylamide
hydrochloride is essential for its proper handling, storage, and application in experimental

workflows.

Property Value Reference
CAS Number 49755-94-4 [1][2]
Molecular Formula C3H8N20-HCI [1]
Molecular Weight 124.57 g/mol [2]
Appearance Almost white powder [1]

Melting Point 148 - 152 °C [1]
Solubility Soluble in water [1]

Storage Storeat0-8°C [1]

Applications in Research and Development

Glycine-N-methylamide hydrochloride serves as a crucial building block in several areas of
scientific research:

Pharmaceutical Development: It is an important intermediate in the synthesis of various
pharmaceuticals, particularly those targeting neurological disorders.[1]

o Peptide Synthesis: The compound is valuable in the production of peptides, which are
essential for developing therapeutics and diagnostic tools.[1]

e Biochemical Research: It is utilized in studies related to amino acid metabolism and protein
synthesis.[1]

o Analytical Chemistry: It can be used as a standard in chromatographic and spectrometric
techniques.[1]

Experimental Workflow: A Conceptual Overview
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The following diagram illustrates a generalized workflow for the utilization of Glycine-N-
methylamide hydrochloride in a synthetic chemistry setting.
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Click to download full resolution via product page

Caption: Generalized workflow from procurement to final product characterization.

Glycine Amide Hydrochloride: A Versatile Building
Block

Glycine amide hydrochloride (CAS 1668-10-6), the hydrochloride salt of glycine amide, is
another widely used building block in peptide synthesis and bioconjugation research.[3] Its high
solubility in aqueous solutions makes it particularly useful in various experimental protocols.[3]

Supplier and Pricing Information

Similar to its N-methylated counterpart, the price of Glycine amide hydrochloride is supplier and
guantity dependent.

Catalog
Supplier Number Purity Quantity Price (USD)
(Example)
. Contact for
BOC Sciences - - - o
pricing[3][4]
Peptides
] AHGO002 - 100 g From $80.00[5]
International
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Note: Prices are subject to change. Always consult the supplier's website for the most up-to-
date pricing.

Chemical and Physical Properties

Key physicochemical properties of Glycine amide hydrochloride are summarized below.

Property Value Reference
CAS Number 1668-10-6 [3]
Molecular Formula C2H6N20-HCI [3]
Molecular Weight 110.50 g/mol [3]
Appearance White to off-white crystalline 3]
powder
Melting Point 204 °C [3]
Storage Store at room temperature [3]

Synthesis of Glycine Amide Hydrochloride

A common method for the preparation of glycinamide hydrochloride involves the reaction of
aminoacetonitrile hydrochloride with isopropanol saturated with hydrogen chloride gas.[6]

Step-by-step methodology:

Combine aminoacetonitrile hydrochloride and isopropanol in a suitable reaction vessel.

Heat the mixture to 60-65°C.

Bubble hydrogen chloride gas through the solution until saturation is achieved
(approximately 1.5 hours).

Maintain the temperature and continue the reaction for an additional 4 hours.

Cool the reaction mixture to room temperature.
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o Collect the resulting solid by suction filtration.

» Recrystallize the crude product from methanol to obtain pure glycinamide hydrochloride.[6]
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Caption: Synthesis of Glycinamide Hydrochloride from Aminoacetonitrile HCI.

Applications in Research and Development

Glycine amide hydrochloride is a valuable tool in several research areas:
o Peptide Synthesis: It serves as a versatile building block for the synthesis of peptides.[3]
» Bioconjugation Research: Its properties are advantageous in bioconjugation experiments.[3]

e Drug Design and Development: It is used to modulate the properties of amino acid chains in
drug design.[3]

o Protein Modification Studies: It aids in exploring peptide interactions and stability.[3]

The Broader Context: N-Methoxyamide Derivatives
in Drug Discovery

While a specific "Glycine N-methoxyamide hydrochloride" is not readily found, the N-
methoxyamide functional group is of significant interest in medicinal chemistry, particularly in
the development of GPR119 agonists for the treatment of diabetes.[7]

Synthesis of Aryl N-Methoxyamide Derivatives

The synthesis of aryl N-methoxyamide derivatives often involves the coupling of a carboxylic
acid with O-methylhydroxylamine hydrochloride. A general synthetic pathway is outlined below.

Aryl Carboxylic Acid
T Coupling Reaction ; Aryl N-Methoxyamide
___p| (e.g., EDC, HOBt) Derivative

O-Methylhydroxylamine HCI

Click to download full resolution via product page

Caption: General synthesis of aryl N-methoxyamide derivatives.
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Analytical Characterization: HPLC Methods

High-Performance Liquid Chromatography (HPLC) is a crucial technique for the analysis of
amino acids and their derivatives, ensuring purity and accurate quantification.[8] For polar
compounds like glycine derivatives, which may have limited retention in traditional reversed-
phase chromatography, HILIC (Hydrophilic Interaction Chromatography) or mixed-mode
chromatography can be employed.[9]

A general HPLC method for amino acid derivatives might involve:

e Column: A mixed-mode column (e.g., combining reversed-phase and cation exchange
mechanisms).[9]

» Mobile Phase: A gradient of acetonitrile and an aqueous buffer.
o Detection: UV or mass spectrometry (MS).

Derivatization with reagents like 3-nitrophenylhydrazine (3-NPH) can also be used to enhance
detection sensitivity in LC-MS analysis of N-acyl glycines.[10]

Conclusion

While the specific compound "Glycine N-methoxyamide hydrochloride" does not appear to be a
standard commercial product, this guide has provided a comprehensive overview of the most
likely related and readily available compounds: Glycine-N-methylamide hydrochloride and
Glycine amide hydrochloride. By detailing their suppliers, properties, synthesis, and
applications, researchers are better equipped to select the appropriate building blocks for their
scientific endeavors. Furthermore, the exploration of the broader class of N-methoxyamide
derivatives offers valuable context for those engaged in drug discovery and medicinal
chemistry. As with any chemical reagent, it is imperative to obtain and consult the Safety Data
Sheet (SDS) from the supplier before handling and to perform appropriate quality control to
ensure the identity and purity of the material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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